Cas no 17063-43-3 (3-Hydroxy-4-(beta-D-glucosyloxy)-acetophenon)

• Product Name: 3-Hydroxy-4-(beta-D-glucosyloxy)-acetophenon
• CAS No: 17063-43-3
• MF: C₁₄H₁₈O₈
• MW: 314.287925243378
• CID: 2016939
• PubChem ID: 21591970
• Update Time: 2025-04-21

3-Hydroxy-4-(beta-D-glucosyloxy)-acetophenon Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(beta-D-glucosyloxy)-acetophenon
• 17063-43-3
• 1-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
• Cynanoneside A
• AKOS040735581

• Inchi： 1S/C14H18O8/c1-6(16)7-2-3-9(8(17)4-7)21-14-13(20)12(19)11(18)10(5-15)22-14/h2-4,10-15,17-20H,5H2,1H3/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： DDMBYMQDYQAZRZ-RKQHYHRCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C(C)=O)=CC=1O

Computed Properties

• Exact Mass: 314.10016753g/mol
• Monoisotopic Mass: 314.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.125
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides